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Compound of Interest

Compound Name:
|A-Secretase modulator 11

hydrochloride

Cat. No.: B12417394

Get Quote

Executive Summary & Compound Identity
-Secretase Modulator 11 Hydrochloride (internally designated as Compound 1o by Astellas
Pharma) is a potent, orally active small molecule designed to treat Alzheimer’s Disease (AD).
Unlike traditional

-secretase inhibitors (GSIs) that block enzyme activity completely—often causing severe side
effects by inhibiting Notch signaling—Modulator 11 is a

-Secretase Modulator (GSM). It allosterically shifts the enzyme's cleavage site on the Amyloid
Precursor Protein (APP), reducing the production of the toxic A

42 peptide while sparing the Notch signaling pathway.

Common Name:

-Secretase Modulator 11 Hydrochloride (GSM-11 HCl)

Code Name: Compound 1o

Chemical Name: 5-{8-[(3,4'-Difluoro[1,1'-biphenyl]-4-yl)methoxy]-2-methylimidazo[1,2-

a]pyridin-3-yl}-N-methylpyridine-2-carboxamide hydrochloride
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Molecular Formula:

Target:

-Secretase Complex (Allosteric Modulation)[1]

Key Potency: IC

= 0.029

M (reduction of A

42)

Note on Nomenclature: The user query referred to "A-Secretase" (Alpha-Secretase). While

-secretase activation is a valid therapeutic strategy, the specific identifier "Modulator

11 Hydrochloride" and the associated chemical literature confirm the compound is a

-Secretase Modulator. This guide focuses on the confirmed Gamma-Secretase

modulator Compound 1o.[1][2][3]

Mechanism of Action: The GSM Shift
The therapeutic rationale for GSM-11 relies on "modulating" rather than "inhibiting" the

-secretase complex.

The Amyloid Cascade vs. Modulation
In AD pathology,

-secretase cleaves the transmembrane domain of APP to produce A

peptides.[2]

Pathogenic Route: Production of long, aggregation-prone A
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42.

Modulated Route (with GSM-11): The compound binds to the Presenilin subunit (likely the

transmembrane domain), inducing a conformational change. This shifts cleavage to produce

shorter, non-toxic peptides like A

38 or A

37.

Notch Sparing: Crucially, GSM-11 does not interfere with the

-cleavage of Notch, avoiding the gastrointestinal and immunological toxicity seen with earlier
inhibitors (e.g., Semagacestat).
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Caption: Mechanism of Action for Compound 1o. The modulator shifts cleavage from toxic A

42 to benign A

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12417394/docs?utm_src=pdf-body-img#secretase-modulator-11-hydrochloride-discovery-and-synthesis-pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


38 without blocking Notch signaling.

Discovery Logic & SAR
The discovery of Compound 1o by Sekioka et al. (Astellas Pharma) followed a classic

Structure-Activity Relationship (SAR) optimization campaign.

Hit Identification: The team started with an imidazo[1,2-a]pyridine scaffold. Early hits (e.g.,

Compound 1a) had poor metabolic stability and moderate potency.

Scaffold Optimization:

Core: The imidazo[1,2-a]pyridine core was essential for binding to the Presenilin

transmembrane domain.

C8-Position (Alkoxy): Replacing a simple benzyl group with a biphenyl moiety significantly

improved potency. Specifically, the 3,4'-difluoro substitution pattern improved metabolic

stability and brain penetration.

C3-Position (Heteroaryl): The introduction of a pyridine-2-carboxamide group at the C3

position was critical for oral bioavailability and reducing CYP450 inhibition.

Lead Selection: Compound 1o was selected for its balance of high potency (IC

29 nM), low CYP inhibition, and excellent blood-brain barrier (BBB) permeability.

Chemical Synthesis Pathway[4][5][6]
The synthesis of Compound 1o is a convergent pathway involving the construction of the

imidazo[1,2-a]pyridine core followed by late-stage functionalization.

Retrosynthetic Analysis
The molecule can be disconnected into three key fragments:

Fragment A: The Biphenyl Electrophile (4-(chloromethyl)-3,4'-difluoro-1,1'-biphenyl).

Fragment B: The Imidazo[1,2-a]pyridine Core (derived from 2-amino-3-hydroxypyridine).
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Fragment C: The Pyridine Amide Side Chain.

Step-by-Step Synthesis Protocol
Step 1: Synthesis of the Biphenyl Electrophile (Fragment A)

Reagents: 4-Bromo-2-fluorobenzyl alcohol, 4-fluorophenylboronic acid, Pd(dppf)Cl

,

,

.

Protocol:

Suzuki Coupling: React 4-bromo-2-fluorobenzyl alcohol with 4-fluorophenylboronic acid

under standard Suzuki conditions (DME/H

O, Pd catalyst, base, 80°C) to yield (3,4'-difluoro-[1,1'-biphenyl]-4-yl)methanol.

Chlorination: Treat the alcohol with thionyl chloride (

) in DCM to generate the corresponding benzyl chloride: 4-(chloromethyl)-3,4'-difluoro-
1,1'-biphenyl.

Step 2: Construction of the Imidazo[1,2-a]pyridine Core
Reagents: 2-Amino-3-(benzyloxy)pyridine,

-bromo ketone derivative (or equivalent coupling partner).

Protocol:

Cyclization: 2-Amino-3-(benzyloxy)pyridine is condensed with a substituted

-bromo ketone (specifically 2-bromo-1-(5-methoxycarbonylpyridin-3-yl)propan-1-one) in
ethanol at reflux.

Ring Formation: This forms the imidazo[1,2-a]pyridine ring with the pyridine-ester already

attached at the C3 position and the protected oxygen at C8.
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Step 3: Deprotection and Etherification
Reagents:

, Pd/C (Hydrogenolysis),

, DMF.

Protocol:

Debenzylation: The benzyl protecting group at C8 is removed via catalytic hydrogenation

to reveal the free 8-hydroxy group.

Alkylation: The 8-hydroxy intermediate is reacted with Fragment A (the biphenyl chloride)

in DMF using potassium carbonate as a base (60°C, 4h). This installs the critical biphenyl

side chain.

Step 4: Amidation and Salt Formation
Reagents: Methylamine (in THF/MeOH), HCl in dioxane.

Protocol:

Aminolysis: The methyl ester on the C3-pyridine ring is treated with excess methylamine.

This converts the ester directly to the N-methylcarboxamide.

Salt Formation: The free base is dissolved in ethyl acetate and treated with 4M HCl in

dioxane to precipitate Compound 1o hydrochloride as a white solid.

Synthesis Workflow Diagram
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Caption: Convergent synthesis of GSM-11 HCl (Compound 1o) via biphenyl alkylation and

imidazopyridine cyclization.

Physico-Chemical Properties & Validation
Researchers utilizing GSM-11 must validate the compound's integrity using the following

parameters.
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Parameter Specification Notes

Appearance White to off-white solid
Hygroscopic as HCl salt. Store

under desiccant.

Molecular Weight
527.95 g/mol (Free Base:

~491.5)
Formula includes HCl.[1]

Solubility
DMSO (>10 mg/mL), Water

(Low)

Requires DMSO stock for

cellular assays.

Purity (HPLC) >98%
Critical for accurate IC50

determination.

IC50 (A

42)

0.029

M

Potent reduction in HEK293-

APP cells.

IC50 (Notch)
> 10

M

High selectivity window (>300-

fold).

Experimental Validation Protocol (Cellular A Assay)
Cell Line: HEK293 stably expressing APPsw (Swedish Mutation).

Treatment: Incubate cells with GSM-11 (0.1 nM – 10

M) for 24 hours.

Detection: Analyze supernatant using Sandwich ELISA specific for A

42 and A

38.

Success Criteria: Dose-dependent decrease in A

42 with a concomitant increase in A

38, with no change in total A

levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12417394/docs#secretase-modulator-11-
hydrochloride-discovery-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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